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Compound of Interest

3-(Chlorosulfonyl)naphthalene-1-
Compound Name:
carboxylic acid

CAS No.: 1258652-21-9

Cat. No.: B1452942

Get Quote

Chemical Identity & Core Data[1][2][3][4]
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Property Detail

Chemical Name 3-(Chlorosulfonyl)naphthalene-1-carboxylic acid

3-Chlorosulfonyl-1-naphthoic acid; 1-Carboxy-
Common Synonyms )
naphthalene-3-sulfonyl chloride

Not Listed (Transient Intermediate).Refer to

CAS Number precursors: 32018-86-3 (Amino) or 4507-84-0
(Nitro).

PubChem CID

Molecular Formula C11H-ClO4S

Molecular Weight 270.69 g/mol

InChlKey JRFYPKSICGXQGM-UHFFFAOYSA-N

_ 1,3-Disubstituted Naphthalene (Meta-like
Structural Motif ) ]
relationship)

Synthesis Strategy: The "Regioselectivity Trap"

Critical Insight: You cannot synthesize this compound via direct chlorosulfonation of 1-
naphthoic acid.

o Direct Sulfonation Failure: Reacting 1-naphthoic acid with chlorosulfonic acid (

) directs substitution primarily to the 5- and 8-positions (the other ring) due to the
deactivating nature of the carboxyl group at position 1.

e The Solution: To achieve the 1,3-pattern, you must use an indirect route via nitration,
reduction, and a Meerwein chlorosulfonation (Sandmeyer-type reaction).

Validated Synthetic Pathway

The following workflow ensures the correct regiochemistry:

 Nitration: 1-Naphthoic acid
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3-Nitro-1-naphthoic acid (Separation required from 5/8 isomers).
e Reduction: 3-Nitro-1-naphthoic acid

3-Amino-1-naphthoic acid.[1]
e Meerwein Sulfonation: 3-Amino-1-naphthoic acid

Diazonium salt

Target Product.

HNO3, H2504 d/C NaNO2, HCl 502, CuCl2, AcOH 3-(Chlorosulfonyl)
Diazotization

1-Naphthoic Acid itratior 3-Nitro-1-naphthoic Acid ction 3-Amino-1-naphthoic Acid . . " Meerwein ol au
(CAS 86-55-5) —(tiation) _4,, (CAS 4507-84-0) 4—)—> (CAS 32018-86-3) [Diazonium Intermediate] naphthalene-1-carboxylic acid

(CID 50990500)

Click to download full resolution via product page

Figure 1: The obligatory indirect synthesis route to access the 1,3-substitution pattern, avoiding
the thermodynamic 5/8-isomers.

Detailed Experimental Protocols
Step 1: Preparation of 3-Amino-1-naphthoic Acid

Precursor Synthesis
 Nitration: Treat 1-naphthoic acid with fuming nitric acid in sulfuric acid at 0°C.

o Purification Note: The product mixture will contain 3-, 5-, and 8-nitro isomers. Fractional
crystallization from ethanol or acetic acid is mandatory to isolate the 3-nitro isomer (mp
~166-168°C).

e Reduction: Dissolve 3-nitro-1-naphthoic acid in ethanol. Add 10% Pd/C catalyst and
hydrogenate at 30-50 psi until H2 uptake ceases. Filter catalyst and concentrate to yield 3-
amino-1-naphthoic acid (CAS 32018-86-3).

Step 2: Meerwein Chlorosulfonation (The Critical Step)

Conversion of Amino to Chlorosulfonyl Group
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Reagents:

3-Amino-1-naphthoic acid (1.0 eq)[2]

Sodium nitrite (

)

Thionyl chloride (
) or Sulfur dioxide (

) gas

Cuprous chloride (

) catalyst

Glacial acetic acid / Conc. HCI

Protocol:

» Diazotization: Suspend 3-amino-1-naphthoic acid in conc. HCl/acetic acid (1:1) at -5°C.
Dropwise add aqueous

(1.1 eq) while maintaining temp < 0°C. Stir for 30 min to form the diazonium salt.

o Sulfur Dioxide Saturation: In a separate vessel, saturate glacial acetic acid with

gas (or use a commercially available
surrogate like DABSO, though gas is standard for scale). Add
(0.2 eq).

e Coupling: Slowly pour the cold diazonium solution into the stirred

mixture. The reaction will foam (nitrogen evolution).

e Workup: Once gas evolution ceases (approx. 1-2 hours), pour the mixture into crushed ice.
The 3-(chlorosulfonyl)naphthalene-1-carboxylic acid will precipitate as a solid.
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« |solation: Filter immediately. Wash with cold water.

o Stability Warning: Do not recrystallize from alcohols (forms esters) or water (hydrolyzes to
sulfonic acid). Dry under vacuum over

. Use immediately for the next step.

Applications & Reactivity
Drug Development Scaffolds

The 1,3-naphthalene linkage provides a rigid, angled geometry distinct from the linear 1,4- or
"U-shaped" 1,8-isomers.

» Sulfonamide Formation: Reacts readily with primary/secondary amines to form
sulfonamides. Used in designing inhibitors where the spatial orientation of the acid and
sulfonamide groups is critical for binding pockets.

« Esterification: The carboxylic acid can be selectively esterified (using

) before sulfonamide formation if protection is needed, though the sulfonyl chloride is more
reactive.

Fluorescent Probes

Derivatives of 1-naphthoic acid are often used in designing "push-pull” fluorophores. The
electron-withdrawing sulfonyl group at position 3, combined with an electron-donating group (if
introduced), can tune the fluorescence emission wavelength.

Safety & Handling Profile
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Hazard Class Description

Causes severe skin burns and eye damage
Corrosive (Category 1B). Reacts with skin moisture to

form HCI and sulfonic acid.

High. Hydrolyzes rapidly in moist air. Store
Moisture Sensitive under inert atmosphere (Argon/Nitrogen) at
-20°C.

The synthesis involves diazonium salts

(explosion risk if dried) and gas evolution (

Pressure Hazard

). Use a blast shield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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